Hordenine
Hordenine
Hordenine is a phenethylamine alkaloid. It has a role as a human metabolite and a mouse metabolite.
Hordenine is a natural product found in Laurencia pinnatifida, Senegalia berlandieri, and other organisms with data available.
See also: Selenicereus grandiflorus stem (part of).
Hordenine is a natural product found in Laurencia pinnatifida, Senegalia berlandieri, and other organisms with data available.
See also: Selenicereus grandiflorus stem (part of).
Brand Name:
Vulcanchem
CAS No.:
539-15-1
VCID:
VC21103493
InChI:
InChI=1S/C10H15NO/c1-11(2)8-7-9-3-5-10(12)6-4-9/h3-6,12H,7-8H2,1-2H3
SMILES:
CN(C)CCC1=CC=C(C=C1)O
Molecular Formula:
C10H15NO
Molecular Weight:
165.23 g/mol
Hordenine
CAS No.: 539-15-1
Cat. No.: VC21103493
Molecular Formula: C10H15NO
Molecular Weight: 165.23 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Hordenine is a phenethylamine alkaloid. It has a role as a human metabolite and a mouse metabolite. Hordenine is a natural product found in Laurencia pinnatifida, Senegalia berlandieri, and other organisms with data available. See also: Selenicereus grandiflorus stem (part of). |
|---|---|
| CAS No. | 539-15-1 |
| Molecular Formula | C10H15NO |
| Molecular Weight | 165.23 g/mol |
| IUPAC Name | 4-[2-(dimethylamino)ethyl]phenol |
| Standard InChI | InChI=1S/C10H15NO/c1-11(2)8-7-9-3-5-10(12)6-4-9/h3-6,12H,7-8H2,1-2H3 |
| Standard InChI Key | KUBCEEMXQZUPDQ-UHFFFAOYSA-N |
| SMILES | CN(C)CCC1=CC=C(C=C1)O |
| Canonical SMILES | CN(C)CCC1=CC=C(C=C1)O |
| Appearance | Assay:≥95%A crystalline solid |
| Melting Point | 117.5 °C |
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